Cas no 909858-38-4 (3-(1-Methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(1-Methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 909858-38-4
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD06010512
• CID: 995283
• PubChem ID: 329775523
• Update Time: 2025-06-12

3-(1-Methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid
• 3-(1-methylpyrrol-2-yl)-1H-pyrazole-5-carboxylic acid
• 3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid(SALTDATA: FREE)
• HMS2385L15
• BS-38516
• DTXSID40349400
• 3-(1-methyl-2-pyrrolyl)-1H-pyrazole-5-carboxylic acid
• 5-(1-Methyl-1H-pyrrol-2-yl)-2H-pyrazole-3-carboxylic acid
• FT-0724336
• 3-(1-Methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid, AldrichCPR
• SMR000014951
• 3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylicacid
• BDBM44380
• CS-0239996
• cid_644947
• MLS000027259
• SCHEMBL855532
• AKOS002262863
• MFCD06010512
• EN300-222501
• SB62150
• CHEMBL1466940
• 909858-38-4
• 5-(1-methyl-1H-pyrrol-2-yl)-1H-Pyrazole-3-carboxylic acid
• 5-(1-methylpyrrol-2-yl)-1H-pyrazole-3-carboxylic acid
• 1772580-62-7
• DB-412973
• DB-027974
• STK954209

• MDL： MFCD06010512
• Inchi： 1S/C9H9N3O2/c1-12-4-2-3-8(12)6-5-7(9(13)14)11-10-6/h2-5H,1H3,(H,10,11)(H,13,14)
• InChI Key： ABCWEWNWAYDITM-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2=CC=CN2C)=NN1)=O

Computed Properties

• Exact Mass: 191.06900
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 499.0±35.0 °C at 760 mmHg
• Flash Point: 255.6±25.9 °C
• PSA: 70.91000
• LogP: 1.11340
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-(1-Methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-(1-Methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid

Recent Advances in the Study of 3-(1-Methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid (CAS: 909858-38-4)

The compound 3-(1-Methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid (CAS: 909858-38-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrole-pyrazole scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its pharmacological properties.

One of the key findings in recent research is the role of 3-(1-Methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid as a potent inhibitor of specific enzymatic targets involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively inhibiting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted the compound's ability to reduce pro-inflammatory cytokine levels in vitro and in vivo, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent investigations have explored the antimicrobial potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings underscore its potential as a scaffold for developing new antimicrobial agents to address the growing issue of antibiotic resistance.

Another area of interest is the compound's application in cancer research. Recent preclinical studies have investigated its role as a modulator of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in various cancers. A 2023 paper in European Journal of Medicinal Chemistry revealed that derivatives of 3-(1-Methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid exhibited significant antiproliferative effects against several cancer cell lines, including breast and lung cancer. The study also emphasized the compound's favorable toxicity profile in normal cells, making it a promising candidate for further development.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and scalability of 3-(1-Methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid production. A 2024 study in Organic Process Research & Development introduced a novel catalytic method that significantly reduces reaction times and byproduct formation. This method not only enhances the compound's accessibility for research but also paves the way for its large-scale production in pharmaceutical applications.

In conclusion, 3-(1-Methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carboxylic acid (CAS: 909858-38-4) represents a versatile and promising scaffold in chemical biology and drug discovery. Its diverse pharmacological activities, coupled with recent advancements in synthetic methodologies, position it as a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacokinetic properties and conducting clinical trials to validate its therapeutic potential in humans.